Cas no 159683-65-5 (1,4-Naphthalenedicarbonitrile, 6-hydroxy-)
159683-65-5 structure
Product Name:1,4-Naphthalenedicarbonitrile, 6-hydroxy-
CAS No:159683-65-5
MF:C12H6N2O
MW:194.1888422966
CID:1338658
PubChem ID:68537110
Update Time:2025-04-20
1,4-Naphthalenedicarbonitrile, 6-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Naphthalenedicarbonitrile, 6-hydroxy-
- 6-hydroxynaphthalene-1,4-dicarbonitrile
- DTXSID70738560
- 2-Hydroxy-5,8-naphthalenedicarbonitrile
- SCHEMBL3171507
- GLVBAPHVHWRRBT-UHFFFAOYSA-N
- 5,8-dicyano-2-naphthol
- 159683-65-5
-
- Inchi: 1S/C12H6N2O/c13-6-8-1-2-9(7-14)12-5-10(15)3-4-11(8)12/h1-5,15H
- InChI Key: GLVBAPHVHWRRBT-UHFFFAOYSA-N
- SMILES: OC1C=CC2=C(C#N)C=CC(C#N)=C2C=1
Computed Properties
- Exact Mass: 194.04808
- Monoisotopic Mass: 194.048012819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 67.8Ų
Experimental Properties
- PSA: 67.81
1,4-Naphthalenedicarbonitrile, 6-hydroxy- Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
159683-65-5 (1,4-Naphthalenedicarbonitrile, 6-hydroxy-) Related Products
- 130200-57-6(6-hydroxynaphthalene-1-carbonitrile)
- 130200-58-7(7-hydroxynaphthalene-2-carbonitrile)
- 52927-22-7(6-Cyano-2-naphthol)
- 19307-13-2(7-Hydroxynaphthalene-1-carbonitrile)
- 52805-47-7(1-Naphthalenecarbonitrile, 2-hydroxy-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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